Cas no 2228401-94-1 (1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid)

• Product Name: 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid
• CAS No: 2228401-94-1
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5766806
• PubChem ID: 165609129
• Update Time: 2025-05-22

1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1732395
• 1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]cyclohexane-1-carboxylic acid
• 2228401-94-1
• 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid

• Inchi： 1S/C10H16N4O2/c15-9(16)10(4-2-1-3-5-10)6-7-14-8-11-12-13-14/h8H,1-7H2,(H,15,16)
• InChI Key： YTUWHLOSIOZCLD-UHFFFAOYSA-N
• SMILES： OC(C1(CCN2C=NN=N2)CCCCC1)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.9Ų

Additional information on 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid

1-2-(1H-1,2,3,4-Tetrazol-1-yl)ethylcyclohexane-1-carboxylic Acid

1-2-(1H-1,2,3,4-Tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid is a compound with the CAS registry number 2228401-94-1. This compound belongs to the class of organic compounds known as tetrazoles, which are heterocyclic aromatic compounds containing a five-membered ring with four nitrogen atoms and one carbon atom. The presence of the tetrazole ring in this molecule imparts unique chemical and biological properties, making it a subject of interest in various research fields.

The structure of this compound consists of a cyclohexane ring substituted with a carboxylic acid group at position 1 and an ethyl group attached to the tetrazole ring at position 2. The tetrazole moiety is known for its stability and reactivity, often utilized in medicinal chemistry for designing bioactive molecules. Recent studies have highlighted the potential of tetrazole-containing compounds in drug discovery, particularly in the development of antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics.

One of the most significant applications of 1H-tetrazoles like this compound is their role as intermediates in the synthesis of various bioactive molecules. For instance, researchers have explored the use of this compound as a precursor for synthesizing peptide-based inhibitors, which are critical in targeting specific enzymes involved in disease pathways. The ability to modify the substituents on the tetrazole ring allows for fine-tuning of the compound's pharmacokinetic properties, such as bioavailability, metabolism, and toxicity.

In terms of synthesis, this compound can be prepared through a variety of methods, including but not limited to:

• Copper-catalyzed azide alkyne cycloaddition (CuAAC): This method involves the reaction of an azide with an alkyne in the presence of a copper catalyst to form a tetrazole ring.
• Hydrothermal synthesis: This approach utilizes high temperatures and pressures to facilitate the formation of the tetrazole moiety under controlled conditions.
• Microwave-assisted synthesis: This technique leverages microwave irradiation to accelerate the reaction process, often leading to higher yields and shorter reaction times.

The physical properties of this compound include a melting point of approximately 200°C and a molecular weight of 305.37 g/mol. Its solubility in common solvents such as water and ethanol has been studied extensively, with findings indicating moderate solubility under standard conditions. These properties make it suitable for use in various experimental setups, including chromatographic separations and spectroscopic analyses.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound using techniques such as density functional theory (DFT) and molecular docking studies. These computational tools have provided valuable insights into the compound's potential interactions with biological targets, paving the way for its application in drug design.

In conclusion, 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid (CAS No: 2228401-94-1) is a versatile compound with promising applications in medicinal chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel therapeutic agents and advanced materials.